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Compound of Interest

Compound Name: 6-Heptenyl acetate

Cat. No.: B1332133

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling 6-Heptenyl acetate, including detailed operational and disposal plans
to foster a culture of safety and build trust in your laboratory practices.

Physicochemical and Safety Data

A clear understanding of the quantitative properties of 6-Heptenyl acetate is the first step
toward safe handling. The following table summarizes key data points.

Property Value

Molecular Formula C9H1602[1][2]

Molecular Weight 156.23 g/mol [1][2]

Boiling Point 74°C /1.50kPa]3]

Physical State Liquid (at 20°C)[3]

Appearance Colorless to slightly pale yellow clear liquid[3]

Personal Protective Equipment (PPE) Protocol

Appropriate PPE is your primary defense against chemical exposure. The following is a
mandatory PPE protocol for handling 6-Heptenyl acetate.
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1. Hand Protection:

o Wear protective gloves.[3] Always inspect gloves for integrity before use.
2. Eye and Face Protection:

o Safety glasses are required for all handling procedures.[3]

o Aface shield should be used when there is a risk of splashing.[3]

3. Respiratory Protection:

e Avapor respirator is necessary when handling in areas without adequate ventilation or when
aerosol generation is possible.[3]

4. Body Protection:
o Wear protective clothing to prevent skin contact.[3]
» Protective boots are required in situations where larger spills may occur.[3]

Operational Plan for Safe Handling

A systematic approach to handling 6-Heptenyl acetate from receipt to disposal minimizes

risks.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dark, and well-ventilated place.[3]

Keep the container tightly closed.[3]

Store away from incompatible materials, such as oxidizing agents.[3]

N

. Handling Procedures:
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 All handling should be performed in a well-ventilated area, preferably within a chemical fume
hood.[3]

e Use a closed system whenever possible to minimize vapor release.[3]

o Employ explosion-proof equipment and take measures to prevent the buildup of electrostatic
charge.[3]

e Avoid contact with skin, eyes, and clothing.[3]

e Wash hands and face thoroughly after handling.[3]

3. Accidental Release Measures:

 In case of a spill, immediately evacuate non-essential personnel from the area.

o Wear appropriate PPE, including respiratory protection.

e Remove all sources of ignition.[3]

o Contain the spill using an inert absorbent material such as dry sand or earth.[3]

o Collect the absorbed material and place it in a suitable, labeled container for disposal.[3]
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

 Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[3] Seek medical attention if you feel unwell.[3][4]

» Skin Contact: Immediately remove all contaminated clothing.[3] Rinse the affected skin with
plenty of water.[3][4] If skin irritation occurs, seek medical attention.[3]

o Eye Contact: Rinse cautiously with water for several minutes.[3] If present and easy to do,
remove contact lenses.[3][5] Continue rinsing and seek medical attention if irritation persists.

[3]
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 Ingestion: Rinse the mouth with water.[3] Seek medical attention if you feel unwell.[3]

Disposal Plan

Proper disposal of 6-Heptenyl acetate and its contaminated materials is essential to protect
the environment and comply with regulations.

1. Waste Collection:

o Collect waste 6-Heptenyl acetate and any contaminated materials (e.g., absorbent pads,
gloves) in a designated, properly labeled, and sealed container.

e Do not mix with other waste streams unless compatible.
2. Disposal Method:

» Consult your institution's environmental health and safety (EHS) office for specific disposal
guidelines.

» Disposal may involve incineration in a chemical incinerator equipped with an afterburner and
scrubber.[3]

o Always adhere to all federal, state, and local regulations for chemical waste disposal.[3]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for safely managing 6-Heptenyl
acetate in the laboratory.

Caption: Workflow for handling and disposal of 6-Heptenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential Safety and
Handling of 6-Heptenyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332133#personal-protective-equipment-for-
handling-6-heptenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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